N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide
• InChI: InChI=1S/C15H20FN3O/c1-10(2)15(4,9-17)19-14(20)8-18-12-6-5-11(3)13(16)7-12/h5-7,10,18H,8H2,1-4H3,(H,19,20)
• InChI Key: ZMHOLOLIEQDLIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC(=O)NC(C)(C#N)C(C)C)F
• Molecular Formula: C15H20FN3O
• Molecular Weight: 277.34 g/mol

Description

N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide, also known as CFTRinh-172, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR), a chloride channel that is responsible for regulating salt and water movement across epithelial surfaces. CFTRinh-172 has been studied for its potential to treat cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives, including N,N-dimethylacetamide and N-methylacetamide, have commercial importance due to their varied biological effects. Research has expanded our understanding of the biological consequences of exposure to these chemicals, which is crucial for their usage or proposed usage in various applications. The biological responses to these chemicals vary both qualitatively and quantitatively, highlighting the need for continued research to fully understand their impacts (Kennedy, 2001).

Pharmacokinetics and Pharmacodynamics of Ketamine

Ketamine, an acetamide derivative, is studied extensively for its pharmacokinetics and pharmacodynamics, especially in the context of anesthesia and pain therapy. The drug demonstrates complex biotransformation and interaction with various receptors, shedding light on its multifaceted applications in medical research (Peltoniemi et al., 2016).

Novel Synthetic Opioids Research

The search for novel synthetic opioids, including acetamide derivatives, is crucial for understanding their impact on drug markets, prevalence, and harm. This research is vital for developing strategies to detect these substances early in toxicological samples, thereby contributing to public health safety measures (Sharma et al., 2018).

Anticancer Applications of Flutamide

Flutamide, a non-steroidal antiandrogen drug that is an acetamide derivative, has shown efficacy in the treatment of advanced prostatic cancer. Its therapeutic potential, especially in combination with hormone therapy, highlights the importance of acetamide derivatives in cancer treatment (Brogden et al., 1989).

Biobutanol Production

Research on acetone–butanol–ethanol (ABE) fermentation, involving acetamide derivatives, has significant implications for biobutanol production as a liquid alternative fuel. This area of research addresses critical aspects of biochemistry, microbial cultures, and economic viability, underscoring the role of acetamide derivatives in sustainable energy solutions (Ranjan & Moholkar, 2012).